Cas no 2155840-32-5 (2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide)

• Product Name: 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide
• CAS No: 2155840-32-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6373365
• PubChem ID: 965692
• Update Time: 2025-05-25

2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide
• 2-(4-methylphenyl)-N-{[(2S)-oxolan-2-yl]methyl}acetamide
• Benzeneacetamide, 4-methyl-N-[[(2S)-tetrahydro-2-furanyl]methyl]-
• (S)-N-((Tetrahydrofuran-2-yl)methyl)-2-(p-tolyl)acetamide
• 2-(4-methylphenyl)-N-[[(2S)-oxolan-2-yl]methyl]acetamide
• EN300-1270170
• AKOS034807273
• 2155840-32-5
• Z2064898339
• WLY

• Inchi： 1S/C14H19NO2/c1-11-4-6-12(7-5-11)9-14(16)15-10-13-3-2-8-17-13/h4-7,13H,2-3,8-10H2,1H3,(H,15,16)/t13-/m0/s1
• InChI Key： GNNODMPIMQHVQL-ZDUSSCGKSA-N
• SMILES： C1(CC(NC[C@@H]2CCCO2)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 441.4±28.0 °C(Predicted)
• pka: 15.28±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide

Compound CAS No 2155840-32-5: 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide

The compound with CAS No 2155840-32-5, known as 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a 4-methylphenyl group attached to an acetamide moiety, further linked to an (S)-oxolan-2-ylmethyl group. The stereochemistry at the oxolane ring introduces a chiral center, making this compound particularly interesting for studies involving enantioselective synthesis and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving asymmetric catalysis and coupling reactions. Researchers have focused on optimizing the stereochemical outcome and yield of the synthesis, leveraging cutting-edge techniques such as enantioselective organocatalysis and transition metal-catalyzed cross-coupling. These methods have not only improved the scalability of the synthesis but also opened new avenues for exploring its applications in drug discovery and materials science.

In the realm of pharmacology, 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide has shown promising activity in preclinical studies targeting various therapeutic areas. For instance, studies have demonstrated its potential as a modulator of membrane-bound ion channels, which are critical in regulating cellular signaling pathways. Additionally, this compound has exhibited selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool for investigating receptor-ligand interactions.

The structural features of this compound, particularly the presence of a bulky 4-methylphenyl group and the chiral oxolane ring, contribute to its unique pharmacokinetic profile. Recent research has highlighted its ability to permeate biological membranes efficiently while maintaining stability in physiological conditions. These properties make it an attractive candidate for drug delivery systems that require controlled release and targeted action.

Moreover, the compound's versatility extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on various substrates has been explored for applications in nanotechnology and surface chemistry. By incorporating this compound into polymer matrices, researchers have developed novel materials with enhanced mechanical properties and tailored surface chemistries, suitable for use in biomedical devices and sensors.

In terms of environmental impact, studies have been conducted to assess the biodegradability and eco-toxicity of 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide. Preliminary results indicate that under specific conditions, the compound undergoes enzymatic degradation, reducing its persistence in aquatic environments. This finding is crucial for ensuring sustainable practices in its production and application.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to enhance its bioavailability and efficacy. Innovations in medicinal chemistry are expected to further unlock its potential as a lead molecule in drug development programs targeting complex diseases such as neurodegenerative disorders and cancer.

In conclusion, CAS No 2155840-32-5, or 2-(4-methylphenyl)-N-{(2S)-oxolan-2-ylmethyl}acetamide, stands as a testament to the advancements in modern organic synthesis and interdisciplinary research. Its multifaceted applications across pharmacology, materials science, and environmental chemistry underscore its significance as a versatile compound with vast untapped potential.